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Compound of Interest

Compound Name: 5-Nitro-1H-indene

Cat. No.: B182640

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and regulatory
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of 5-Nitro-1H-indene, a nitro-aromatic compound. Adherence to these
procedures is critical for ensuring a safe laboratory environment and minimizing environmental
impact.

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Nitro-1H-indene was located. The
following guidance is based on the general properties of aromatic nitro compounds and indene.
It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department and a certified hazardous waste disposal contractor to ensure full compliance with
all applicable local, state, and federal regulations.

l. Understanding the Hazards

5-Nitro-1H-indene is an aromatic nitro compound. Aromatic nitro compounds are a class of
chemicals known for their potential toxicity and, in some cases, explosive instability.[1] They
can be absorbed through the skin and may cause health effects such as cyanosis and anemia
with exposure.[1] Therefore, handling and disposal require stringent safety measures.

Il. Quantitative Data Summary

While specific data for 5-Nitro-1H-indene is not readily available, the table below summarizes
key quantitative information for the related compound, Indene, to provide an indication of its
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physical properties.

Property Value (for Indene) Source
Physical State Liquid [2]
Appearance Dark yellow [2]
Melting Point/Range -5--3°C/23-26.6 °F [2]
Boiling Point/Range 181°C/357.8°F @ 760 [2]
mmHg

Flash Point 56 °C/132.8 °F [2]
Density 0.996 g/cm3 (at 25 °C)

lll. Personal Protective Equipment (PPE) and
Handling

Before beginning any disposal-related activities, it is mandatory to wear appropriate Personal
Protective Equipment (PPE).

e Hand Protection: Wear protective gloves.

o Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may also
be necessary.

o Skin and Body Protection: A flame-retardant lab coat is recommended.

» Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood. If dusts or aerosols may be generated, respiratory protection is required.

Handling Precautions:
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash skin thoroughly after handling.
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e Do not eat, drink, or smoke when using this product.
o Keep away from heat, sparks, open flames, and hot surfaces.
o Use only non-sparking tools.

IV. Spill and Leak Procedures

In the event of a spill or leak of 5-Nitro-1H-indene, immediate action is necessary to contain
the material and prevent exposure.

Evacuate: Evacuate non-essential personnel from the immediate area.
Ventilate: Ensure adequate ventilation.

Containment: For small spills, use an inert, non-combustible absorbent material such as dry
sand to absorb the material.[3] Do not use combustible materials like sawdust. For larger
spills, build a dike to contain the material.

Collection: Carefully collect the absorbed material into a suitable, labeled, and closed
container for disposal.[2]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Waste Disposal: All contaminated materials, including absorbents and cleaning supplies,
must be disposed of as hazardous waste.

V. Storage of Waste 5-Nitro-1H-indene

Proper storage of waste 5-Nitro-1H-indene awaiting disposal is crucial to prevent accidents.

o Container: Store in a tightly closed, properly labeled container. The original container should
be used if its integrity is not compromised.[4]

» Location: Store in a cool, dry, and well-ventilated area, away from heat and sources of
ignition.[1][2] A locked storage area accessible only to authorized personnel is
recommended.
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e Segregation: Store separately from incompatible materials, especially strong oxidizing
agents.[2]

V1. Disposal Protocol

The disposal of 5-Nitro-1H-indene must be conducted through an approved and licensed
hazardous waste disposal facility. Attempting to neutralize or dispose of this chemical through
standard laboratory drains or as regular trash is strictly prohibited.

Step-by-Step Disposal Procedure:

o Characterization: The waste must be accurately identified as "5-Nitro-1H-indene" and its
hazards communicated on the waste label.

o Packaging:
o Ensure the waste is in a sealed, non-leaking container.

o The container must be clearly labeled with the chemical name, concentration, and
appropriate hazard symbols (e.g., "Flammable," "Toxic").

o Segregation: Keep the waste container segregated from other incompatible waste streams.
Aromatic nitro compounds should not be mixed with strong oxidizing mineral acids.[5]

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for a hazardous waste pickup. They will coordinate with a certified hazardous
waste disposal company.

o Documentation: Complete all necessary hazardous waste manifests and paperwork as
required by your institution and local regulations.

VIl. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 5-Nitro-1H-
indene.
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Disposal workflow for 5-Nitro-1H-indene.
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By adhering to these stringent protocols, laboratories can ensure the safe and compliant
disposal of 5-Nitro-1H-indene, fostering a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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